Cas no 2228900-25-0 (1-(2,3-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2,3-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228900-25-0
• MF: C₁₁H₁₃Cl₂N
• MW: 230.133620977402
• CID: 6338220
• PubChem ID: 165854090
• Update Time: 2025-06-12

1-(2,3-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1992637
• 2228900-25-0

• Inchi： 1S/C11H13Cl2N/c1-10(2)6-11(10,14)7-4-3-5-8(12)9(7)13/h3-5H,6,14H2,1-2H3
• InChI Key： ZJDRRXWDZXUMCK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1(CC1(C)C)N)Cl

Computed Properties

• Exact Mass: 229.0425048g/mol
• Monoisotopic Mass: 229.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(2,3-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228900-25-0)

The compound 1-(2,3-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine, identified by its CAS number 2228900-25-0, is a structurally unique cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a dichlorophenyl moiety with a dimethylcyclopropylamine group, offering distinct physicochemical properties that make it a subject of growing interest in modern chemistry. This article delves into its synthesis, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

In recent years, the demand for cyclopropane-containing compounds has surged due to their bioactivity and metabolic stability. The 2,3-dichlorophenyl substitution in this molecule further enhances its potential as a building block for drug discovery, particularly in targeting neurological and inflammatory pathways. Researchers frequently search for "synthesis of dichlorophenyl cyclopropane derivatives" or "biological activity of dimethylcyclopropylamines," reflecting the compound's interdisciplinary appeal. Its CAS registry number 2228900-25-0 serves as a critical identifier in patent literature and regulatory documentation.

From a synthetic perspective, 1-(2,3-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine is typically prepared via cyclopropanation reactions involving dichlorophenyl-substituted alkenes, followed by amine functionalization. The dimethyl groups on the cyclopropane ring contribute to steric hindrance, influencing the compound's reactivity and selectivity—a topic often explored in queries like "steric effects in cyclopropane chemistry." Advanced purification techniques, such as chiral chromatography, may be employed to isolate enantiomerically pure forms, given the amine's potential as a chiral auxiliary.

Environmental and sustainability considerations are increasingly shaping chemical research, and this compound aligns with trends toward halogenated bioactive molecules with improved degradation profiles. Searches for "eco-friendly synthesis of chlorinated amines" highlight the industry's focus on greener methodologies. Notably, the dichlorophenyl group’s lipophilicity can be tailored for specific applications, balancing bioavailability and environmental persistence—a key discussion point in recent publications.

In pharmacological contexts, the dimethylcyclopropylamine core mimics natural product scaffolds, making it a candidate for enzyme inhibition studies. Its CAS No. 2228900-25-0 frequently appears in databases screening for neuromodulators or GPCR ligands, addressing popular inquiries like "small molecule modulators of neurotransmitter receptors." Computational modeling studies often leverage its rigid cyclopropane structure to explore binding interactions, a technique gaining traction with AI-driven drug design.

Industrial applications extend to crop protection, where chlorinated cyclopropane derivatives exhibit herbicidal and fungicidal properties. The compound’s stability under UV exposure—a recurring search term like "photostability of dichlorophenyl compounds"—makes it a viable candidate for formulation studies. Regulatory compliance and safety assessments for such uses are well-documented under its CAS registry identifier.

Emerging trends in high-throughput screening and fragment-based drug design have further amplified interest in this molecule. Its modular structure allows for derivatization at multiple sites, answering queries such as "strategies for functionalizing cyclopropane amines." Collaborative efforts between academia and industry continue to explore its versatility, with patent filings referencing 2228900-25-0 showcasing its commercial potential.

In summary, 1-(2,3-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228900-25-0) represents a convergence of synthetic innovation and applied science. Its relevance to drug discovery, agrochemical development, and material science ensures sustained attention in peer-reviewed literature and search engine analytics, solidifying its position as a compound of multifaceted importance.